Cas no 2034521-74-7 (6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide)

6-(Dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide is a heterocyclic compound featuring a pyridazine core linked to a tetrahydroquinazoline-piperidine moiety via a carboxamide bridge. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to its dual aromatic and aliphatic heterocyclic systems. The dimethylamino group enhances solubility and electronic properties, while the tetrahydroquinazoline moiety may contribute to binding affinity in biological targets. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate for drug discovery. The compound’s stability and purity profile support its use in rigorous pharmacological studies.
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide structure
2034521-74-7 structure
Product Name:6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
CAS No:2034521-74-7
MF:C20H27N7O
MW:381.474683046341
CID:5467860
Update Time:2025-06-08

6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
    • Inchi: 1S/C20H27N7O/c1-26(2)18-8-7-17(24-25-18)20(28)23-14-9-11-27(12-10-14)19-15-5-3-4-6-16(15)21-13-22-19/h7-8,13-14H,3-6,9-12H2,1-2H3,(H,23,28)
    • InChI Key: PJHZGKCNBOJEKR-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=C(N(C)C)N=N1)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1

Computed Properties

  • Exact Mass: 381.22770851 g/mol
  • Monoisotopic Mass: 381.22770851 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 381.5
  • XLogP3: 2.1
  • Topological Polar Surface Area: 87.1

6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6559-6464-2μmol
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
2μmol
$85.5 2023-09-08
Life Chemicals
F6559-6464-5μmol
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
5μmol
$94.5 2023-09-08
Life Chemicals
F6559-6464-10μmol
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
10μmol
$103.5 2023-09-08
Life Chemicals
F6559-6464-20μmol
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
20μmol
$118.5 2023-09-08
Life Chemicals
F6559-6464-1mg
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
1mg
$81.0 2023-09-08
Life Chemicals
F6559-6464-2mg
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
2mg
$88.5 2023-09-08
Life Chemicals
F6559-6464-3mg
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
3mg
$94.5 2023-09-08
Life Chemicals
F6559-6464-4mg
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
4mg
$99.0 2023-09-08
Life Chemicals
F6559-6464-5mg
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
5mg
$103.5 2023-09-08
Life Chemicals
F6559-6464-10mg
6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide
2034521-74-7
10mg
$118.5 2023-09-08

Additional information on 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide

Comprehensive Overview of 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide (CAS No. 2034521-74-7)

The compound 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide (CAS No. 2034521-74-7) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its unique structure combines a pyridazine core with a tetrahydroquinazoline moiety, making it a subject of interest for drug discovery programs targeting various therapeutic areas. Researchers are particularly intrigued by its potential applications in kinase inhibition and signal transduction modulation, which align with current trends in precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing piperidine and quinazoline scaffolds. These structural features are frequently searched in academic databases, reflecting their importance in modern medicinal chemistry. The compound's dimethylamino substitution pattern adds another dimension to its potential biological activity, possibly influencing its pharmacokinetic properties and target binding affinity - key considerations in current drug design paradigms.

The synthesis of 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide involves sophisticated organic transformations that highlight the advances in modern synthetic chemistry. Its carboxamide linkage between the pyridazine and piperidine components represents a strategic design element commonly employed to enhance molecular stability and target specificity. This aspect resonates with current industry focus on drug-like properties and ADME optimization, topics that frequently appear in both scientific literature and patent applications.

From a structural-activity relationship perspective, the compound's tetrahydroquinazolin-4-yl fragment is particularly noteworthy. This moiety has been associated with various biological activities in published research, making it a hot topic in structure-based drug design discussions. The presence of both hydrogen bond donors and acceptors in the molecule suggests potential for multi-target engagement, a strategy gaining traction in complex disease treatment approaches.

Analytical characterization of CAS 2034521-74-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for verifying the compound's structural integrity and ensuring reproducibility in research applications - concerns that dominate quality control discussions in pharmaceutical development. The compound's physicochemical properties, including its solubility profile and stability characteristics, are also critical parameters being investigated by research teams worldwide.

In the context of current therapeutic trends, this molecule's potential applications in neurological disorders and inflammatory conditions are particularly intriguing. These areas represent significant unmet medical needs and are frequently searched topics in both academic and clinical settings. The compound's structural features suggest possible blood-brain barrier permeability, a property highly sought after in central nervous system drug development.

The intellectual property landscape surrounding 6-(dimethylamino)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]pyridazine-3-carboxamide reflects its commercial potential, with several patent applications citing similar structures. This aligns with the growing market for small molecule therapeutics and the pharmaceutical industry's continued investment in novel chemical entities. The compound's drug discovery potential makes it relevant to discussions about personalized medicine and targeted therapies, which dominate contemporary medical research dialogues.

Future research directions for this compound may explore its structure-activity optimization and biological screening against various disease targets. The scientific community continues to investigate such molecules for their potential in addressing complex pathologies, with particular attention to their selectivity profiles and therapeutic indices. These aspects are crucial for translating chemical entities into viable clinical candidates, a process that remains a central focus of modern pharmaceutical R&D.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司